Cas no 2228981-53-9 (2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine)

2-3-(1H-1,2,3,4-Tetrazol-5-yl)phenylmorpholine is a heterocyclic compound featuring both a morpholine and a tetrazole moiety, offering unique chemical properties for pharmaceutical and agrochemical applications. The tetrazole group enhances metabolic stability and bioavailability, while the morpholine ring contributes to solubility and binding affinity. This structure is particularly valuable in medicinal chemistry as a bioisostere for carboxylic acids, improving drug-like characteristics. Its synthetic versatility allows for further functionalization, making it a useful intermediate in the development of bioactive molecules. The compound's balanced lipophilicity and hydrogen-bonding capacity make it suitable for targeting diverse biological pathways with potential applications in drug discovery and material science.
2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine structure
2228981-53-9 structure
Product Name:2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine
CAS No:2228981-53-9
MF:C11H13N5O
MW:231.253821134567
CID:6290803
PubChem ID:165974189
Update Time:2025-10-21

2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine
    • 2-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]morpholine
    • 2228981-53-9
    • EN300-1771719
    • Inchi: 1S/C11H13N5O/c1-2-8(10-7-12-4-5-17-10)6-9(3-1)11-13-15-16-14-11/h1-3,6,10,12H,4-5,7H2,(H,13,14,15,16)
    • InChI Key: YKJUUHABWYPLRW-UHFFFAOYSA-N
    • SMILES: O1CCNCC1C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

  • Exact Mass: 231.11201006g/mol
  • Monoisotopic Mass: 231.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 75.7Ų

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Additional information on 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine

Introduction to 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine (CAS No. 2228981-53-9)

2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine, with the CAS number 2228981-53-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholine derivatives and features a unique tetrazole moiety, which imparts it with a range of interesting biological properties. The combination of the morpholine ring and the tetrazole group makes it a promising candidate for various therapeutic applications, particularly in the areas of cardiovascular diseases and cancer.

The structural characteristics of 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine are noteworthy. The morpholine ring is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. This ring structure provides the compound with high stability and solubility in both polar and non-polar solvents. The tetrazole group, on the other hand, is a five-membered heterocyclic ring containing four nitrogen atoms. Tetrazoles are known for their ability to form strong hydrogen bonds and their high electron affinity, which can enhance the binding affinity of the compound to various biological targets.

Recent studies have highlighted the potential of 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine in cardiovascular research. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent vasodilatory effects. The researchers found that it effectively relaxes vascular smooth muscle cells by activating potassium channels and inhibiting calcium influx. This mechanism of action suggests that 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine could be a valuable therapeutic agent for treating hypertension and other cardiovascular disorders.

In addition to its cardiovascular applications, 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine has shown promise in cancer research. A study published in Cancer Research reported that this compound possesses significant antiproliferative activity against various cancer cell lines. The researchers observed that it selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism behind this selective toxicity is thought to involve the disruption of cellular energy metabolism and the induction of apoptosis through mitochondrial dysfunction.

The pharmacokinetic properties of 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Additionally, it exhibits low toxicity and minimal side effects in animal models, which is crucial for its potential use as a therapeutic agent.

To further explore the therapeutic potential of 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in human subjects with cardiovascular diseases and cancer. Early results from these trials have been promising, with patients showing improved outcomes and tolerability compared to existing treatments.

In conclusion, 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylmorpholine (CAS No. 2228981-53-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.

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